Cas no 2248321-55-1 ((3-methylphenyl)methylhydrazine dihydrochloride)

• Product Name: (3-methylphenyl)methylhydrazine dihydrochloride
• CAS No: 2248321-55-1
• MF: C₈H₁₃ClN₂
• MW: 172.655220746994
• CID: 5819703
• PubChem ID: 137935448
• Update Time: 2025-06-15

(3-methylphenyl)methylhydrazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Hydrazine, [(3-methylphenyl)methyl]-, hydrochloride (1:2)
• (3-methylphenyl)methylhydrazine dihydrochloride
• 2248321-55-1
• EN300-1724730
• [(3-methylphenyl)methyl]hydrazine dihydrochloride
• (3-Methylphenyl)methylhydrazine;dihydrochloride

• Inchi： 1S/C8H12N2.ClH/c1-7-3-2-4-8(5-7)6-10-9;/h2-5,10H,6,9H2,1H3;1H
• InChI Key： FYYVCWJSXXJWGH-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(C)C=1)NN.Cl

Computed Properties

• Exact Mass: 208.0534038g/mol
• Monoisotopic Mass: 208.0534038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 93.3
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38Ų

Additional information on (3-methylphenyl)methylhydrazine dihydrochloride

Comprehensive Overview of (3-methylphenyl)methylhydrazine dihydrochloride (CAS No. 2248321-55-1): Properties, Applications, and Research Insights

(3-methylphenyl)methylhydrazine dihydrochloride (CAS No. 2248321-55-1) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural properties. As a derivative of hydrazine, this compound features a 3-methylphenyl group attached to a methylhydrazine backbone, stabilized in its dihydrochloride salt form. Researchers are increasingly exploring its potential as a building block for heterocyclic synthesis, particularly in the development of bioactive molecules targeting enzyme inhibition or receptor modulation.

The compound's physicochemical properties, including solubility in polar solvents and thermal stability, make it suitable for controlled reactions in medicinal chemistry. Recent studies highlight its role in structure-activity relationship (SAR) studies, where the methylphenyl moiety contributes to lipophilicity adjustments in drug candidates. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its high purity (>98%), a critical factor for reproducibility in preclinical research.

In the context of green chemistry trends, (3-methylphenyl)methylhydrazine dihydrochloride has been evaluated for atom-efficient transformations. Its application in catalytic hydrogenation processes aligns with industry demands for sustainable synthesis routes. Notably, patent literature describes its utility in preparing indole derivatives—a privileged scaffold in FDA-approved drugs—sparking interest among pharmaceutical developers.

From a supply chain perspective, CAS No. 2248321-55-1 is typically supplied as a white to off-white crystalline powder under inert conditions. Storage recommendations emphasize protection from moisture at 2-8°C, reflecting standard practices for nitrogen-containing compounds. Quality control protocols often include residual solvent analysis by GC to meet ICH guidelines.

Emerging applications include its use as a ligand precursor in transition metal catalysis, particularly for C-N bond-forming reactions. This aligns with growing searches for "alternative coupling reagents" and "metal-catalyzed amination" methodologies. The compound's electron-rich aromatic system also enables photophysical studies, with researchers investigating its potential in fluorescence probe design for biological imaging.

Regulatory considerations for (3-methylphenyl)methylhydrazine dihydrochloride focus on standard laboratory safety protocols rather than restricted status. Material Safety Data Sheets (MSDS) recommend standard organic compound handling with PPE, including nitrile gloves and ventilation, addressing common queries about "safe handling of hydrazine derivatives".

Recent publications (2022-2023) describe novel synthetic routes to this compound via reductive amination of 3-methylbenzaldehyde with improved yields. These advancements respond to frequent searches for "cost-effective hydrazine synthesis" in academic forums. The dihydrochloride form offers advantages in crystallinity and storage stability compared to free base alternatives.

In drug discovery, the compound's structural versatility supports fragment-based drug design (FBDD). Computational chemistry studies suggest its potential as a pharmacophore component for kinase inhibitors, correlating with trending searches for "small molecule modulators". Its logP value (~1.2) indicates favorable membrane permeability in early ADMET screenings.

Industrial scale-up challenges are being addressed through continuous flow chemistry approaches, where (3-methylphenyl)methylhydrazine dihydrochloride serves as a test case for hydrazine handling automation. This responds to industry needs for "scalable N-N bond formation" solutions, as reflected in recent conference proceedings.

Future research directions may explore its coordination chemistry with rare earth metals, given rising interest in "lanthanide complexes" for materials science. The compound's chelating potential remains underexplored but could unlock applications in catalysis or luminescent materials.